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Compound of Interest

Compound Name: Silver chlorate

Cat. No.: B1588454 Get Quote

Disclaimer: The information provided herein is for informational purposes only and does not

constitute a recommendation for the use of silver chlorate. Silver chlorate is a highly reactive

and potentially explosive material that should only be handled by experienced professionals

with appropriate safety measures in place.

Section 1: Critical Safety Warnings
Silver chlorate (AgClO₃) is a powerful oxidizing agent with significant safety hazards. All

personnel must read and understand the Safety Data Sheet (SDS) before handling this

compound.

Explosion Hazard: Silver chlorate is known to be highly unstable. It can become touch-

sensitive and extremely explosive after a few days of storage or upon exposure to daylight.

[1] Mixtures with organic compounds, reducing agents, or finely divided metals can burn

vigorously or explode.[1][2] The compound may detonate when heated quickly or when

friction is applied, such as removing a bottle stopper where crystals have formed.[1]

Oxidizer: As a strong oxidizer, it can ignite or accelerate the combustion of flammable

materials.[3] It must be kept away from combustible materials, heat, open flames, and

sources of ignition.

Health Hazards: Silver chlorate is harmful and can cause skin, eye, and respiratory

irritation.[4][5] Long-term exposure to silver compounds may lead to argyria, a condition

characterized by gray pigmentation of the skin and mucous membranes.[4]
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Mandatory Handling Precautions
Always use personal protective equipment (PPE), including chemical-resistant gloves, safety

goggles with side shields or a face shield, and a lab coat.[4]

Work in a well-ventilated area, preferably within a chemical fume hood.[6]

Avoid the formation of dust.[4]

Use non-sparking tools.[6]

Store in a cool (2-8°C), dry, dark place in a tightly closed, original container.[4] It is light-

sensitive and heat-sensitive.[5]

Crucially, do not store for long periods. Freshly prepared silver chlorate is more stable, but

it becomes dangerously sensitive over time.[1]

Section 2: Frequently Asked Questions (FAQs)
Q1: What are the basic properties of silver chlorate?

A1: Silver chlorate is a white, crystalline solid that is soluble in water.[1][3] It acts as a strong

oxidizing agent due to the chlorate anion (ClO₃⁻).[2][3]

Property Value

Chemical Formula AgClO₃

Molar Mass 191.32 g/mol [5]

Appearance White crystalline solid[3][5]

Density 4.42–4.44 g/cm³ (tetragonal)[5]

Melting Point 230 °C (decomposes)[5]

Boiling Point 270 °C (decomposes)[5]

Solubility in Water Soluble[1]

Q2: What are the primary applications of silver chlorate in organic synthesis?
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A2: Historically, silver chlorate has been used as an effective oxidizing agent for certain

organic compounds.[1][3] For example, it has been used to oxidize crotonic and isocrotonic

acid to their corresponding dihydroxybutyric acids.[1] However, due to its extreme safety risks,

its practical use in modern organic synthesis is very limited, and safer alternatives are almost

always preferred.[2][3]

Q3: How does silver chlorate decompose?

A3: Upon gentle heating, silver chlorate decomposes to silver chloride (AgCl) and oxygen

(O₂).[1] If heated rapidly, it can explode.[1] It also decomposes slowly upon exposure to light,

which increases its explosive sensitivity.[1]

Q4: How should I dispose of silver chlorate waste?

A4: Waste should be handled as hazardous material according to institutional and local

regulations. A potential method involves precipitating the silver as silver oxide by adding an

aqueous solution of sodium hydroxide. The remaining chlorate in the solution can then be

reduced to chloride using a suitable reducing agent.[1] Always consult your institution's safety

officer before attempting any disposal procedure.

Section 3: Troubleshooting Guide
This guide addresses general issues that may arise during oxidation reactions. Given the

hazards of silver chlorate, any deviation from a planned experiment should be treated with

extreme caution.

Q5: My reaction is sluggish or shows no conversion. What should I do?

A5: A stalled reaction can be due to several factors. Before considering any changes, ensure

the reaction is stable and not posing an immediate risk.

Reagent Purity: Verify the purity of your starting materials. Impurities can inhibit the reaction.

Solvent Choice: Silver chlorate is soluble in water.[1] Ensure your solvent system is

appropriate for both the substrate and the oxidant. For substrates not soluble in water, a co-

solvent system may be necessary, but this significantly increases the risk of forming an

explosive mixture.
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Temperature: While heating can increase reaction rates, it dramatically increases the risk of

explosive decomposition with silver chlorate.[1] Do not increase the temperature without a

thorough risk assessment. Consider if the reaction can be run for a longer time at a safer,

lower temperature.
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General Reaction Workflow

Preparation

Reaction

Workup

1. Full Risk Assessment

2. Setup in Fume Hood

3. Add Substrate & Solvent

4. Add AgClO₃

(Portion-wise, controlled temp)

5. Monitor Reaction (TLC, LCMS)

6. Cool Reaction Mixture

7. Quench Excess Oxidant
(e.g., Na₂SO₃ solution)

8. Filter Precipitated
Silver Salts

9. Extract Organic Product
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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